![molecular formula C12H15N5O2 B6264189 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid CAS No. 1308204-39-8](/img/no-structure.png)
2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid
Overview
Description
2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid, commonly known as 2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid, is a synthetic organic compound used in a variety of scientific research applications. It is a derivative of the pyrazolo[3,4-d]pyrimidine family and has a molecular weight of 256.33 g/mol. It is a white, odorless, crystalline powder that is soluble in water, methanol, and ethanol. 2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid has been found to have a variety of biochemical and physiological effects and is being investigated for use in a number of future directions.
Scientific Research Applications
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid has been used in a variety of scientific research applications. It has been studied for its potential to act as an inhibitor of the enzyme dihydroorotate dehydrogenase, which is involved in the biosynthesis of pyrimidine nucleotides. In addition, it has been used as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purine nucleotides. It has also been studied for its potential to act as an agonist of the adenosine A2A receptor, which is involved in the regulation of a variety of physiological processes.
Mechanism of Action
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid acts as an inhibitor of dihydroorotate dehydrogenase by binding to the active site of the enzyme. This binding prevents the enzyme from catalyzing the reaction of dihydroorotate to orotate, thus blocking the biosynthesis of pyrimidine nucleotides. It also acts as a substrate for xanthine oxidase, which catalyzes the oxidation of hypoxanthine to xanthine and then to uric acid. Furthermore, it acts as an agonist of the adenosine A2A receptor, which binds to adenosine and triggers a variety of physiological responses.
Biochemical and Physiological Effects
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the enzyme dihydroorotate dehydrogenase, which blocks the biosynthesis of pyrimidine nucleotides. It has also been found to act as a substrate for the enzyme xanthine oxidase, which is involved in the metabolism of purine nucleotides. In addition, it has been found to act as an agonist of the adenosine A2A receptor, which is involved in the regulation of a variety of physiological processes.
Advantages and Limitations for Lab Experiments
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid has several advantages and limitations when used in laboratory experiments. One advantage is that it is a relatively stable compound, which makes it ideal for use in a variety of experiments. Additionally, it is soluble in a variety of solvents, including water, methanol, and ethanol, which makes it easy to use in a variety of experiments. One limitation is that it is relatively expensive, which may limit its use in some experiments.
Future Directions
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid has a variety of potential future applications. It has been studied for its potential to act as an inhibitor of the enzyme dihydroorotate dehydrogenase, which could be used to study the role of this enzyme in the biosynthesis of pyrimidine nucleotides. In addition, it has been studied as a substrate for xanthine oxidase, which could be used to study the role of this enzyme in the metabolism of purine nucleotides. Furthermore, its potential to act as an agonist of the adenosine A2A receptor could be used to study the role of this receptor in the regulation of a variety of physiological processes. Finally, it could be used as a tool to study the effects of inhibitors and agonists on a variety of biochemical and physiological processes.
Synthesis Methods
2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid can be synthesized by a variety of methods. The most common method is a two-step process involving the reaction of 1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine with ethyl chloroacetate in aqueous ethanol, followed by a reaction with 2-bromopropionic acid in acetic acid. The reaction yields 2-Methyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylpyrrolidin-2-ylacetic acid as the final product.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid' involves the synthesis of the pyrazolo[3,4-d]pyrimidine ring system, followed by the synthesis of the pyrrolidine ring system, and finally the attachment of the acetic acid moiety to the pyrrolidine ring.", "Starting Materials": [ "2-chloro-3-nitropyrazolo[3,4-d]pyrimidine", "1-methyl-1H-pyrazole-4-carbaldehyde", "ethyl 2-bromoacetate", "2,5-dimethylpyrrolidine", "sodium hydride", "sodium hydroxide", "hydrochloric acid", "sodium bicarbonate", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 1-methyl-1H-pyrazolo[3,4-d]pyrimidine", "a. React 2-chloro-3-nitropyrazolo[3,4-d]pyrimidine with sodium hydride in diethyl ether to form the corresponding sodium salt.", "b. Add 1-methyl-1H-pyrazole-4-carbaldehyde to the reaction mixture and reflux for several hours to form the desired pyrazolo[3,4-d]pyrimidine ring system.", "c. Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Purify the product by column chromatography to obtain 1-methyl-1H-pyrazolo[3,4-d]pyrimidine.", "Step 2: Synthesis of 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidine", "a. React 1-methyl-1H-pyrazolo[3,4-d]pyrimidine with sodium hydride in methanol to form the corresponding sodium salt.", "b. Add 2,5-dimethylpyrrolidine to the reaction mixture and reflux for several hours to form the desired pyrrolidine ring system.", "c. Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Purify the product by column chromatography to obtain 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidine.", "Step 3: Synthesis of 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid", "a. React 1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidine with sodium hydroxide in water to form the corresponding sodium salt.", "b. Add ethyl 2-bromoacetate to the reaction mixture and reflux for several hours to attach the acetic acid moiety to the pyrrolidine ring.", "c. Acidify the reaction mixture with hydrochloric acid and extract the product with diethyl ether.", "d. Wash the organic layer with water and dry over sodium sulfate.", "e. Purify the product by column chromatography to obtain 2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid." ] } | |
CAS RN |
1308204-39-8 |
Product Name |
2-(1-{1-methyl-1H-pyrazolo[3,4-d]pyrimidin-4-yl}pyrrolidin-2-yl)acetic acid |
Molecular Formula |
C12H15N5O2 |
Molecular Weight |
261.3 |
Purity |
95 |
Origin of Product |
United States |
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